molecular formula C24H51O4P B1204631 Didodecyl hydrogen phosphate CAS No. 7057-92-3

Didodecyl hydrogen phosphate

Cat. No. B1204631
CAS RN: 7057-92-3
M. Wt: 434.6 g/mol
InChI Key: JTXUVYOABGUBMX-UHFFFAOYSA-N
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Description

Didodecyl hydrogen phosphate (DDHP) is a synthetic substance that is used extensively in scientific research as a surfactant or detergent. It is a white to slightly yellow solid with the molecular formula C24H51O4P . The IUPAC name for this compound is didodecyl hydrogen phosphate .


Synthesis Analysis

The synthesis of didodecyl hydrogen phosphate can be achieved by the reaction of 1-dodecanol with phosphorus oxychloride . In one study, lauryl alcohol was mixed with benzene, and phosphorus oxychloride was added dropwise at 80° C. The mixture was stirred for 21 hours, resulting in a yield of 35% .


Molecular Structure Analysis

The molecular weight of didodecyl hydrogen phosphate is 434.64 g/mol . The InChI code for this compound is 1S/C24H51O4P/c1-3-5-7-9-11-13-15-17-19-21-23-27-29(25,26)28-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3,(H,25,26) .


Physical And Chemical Properties Analysis

Didodecyl hydrogen phosphate is a solid at room temperature . It is slightly soluble in water but soluble in ethanol . It is stable under normal conditions but can be hydrolyzed under strong acid conditions .

Scientific Research Applications

Rheology Control in Ceramic Slurries

DHP has been used in the study of rheology of ceramic slurries, specifically BaTiO3 slurry . In this application, DHP acts as a dispersant. A coarse-grain molecular dynamics (CGMD) simulation was performed with DHP in a toluene/ethanol solvent. The study found that DHP molecules prefer to locate near the BaTiO3 surface . The CGMD simulation showed a reduction in viscosity with an increase in dispersants, suggesting that the dispersant population near the BaTiO3 surface plays a key role in controlling the rheology of the BaTiO3 slurry .

Surface Phosphate Ester Dispersant

DHP has been used as a surface phosphate ester dispersant . The study investigated how the adsorption of a DHP dispersant on a BaTiO3 surface affects the microstructure rheology of a BaTiO3 slurry . The first-principle and all-atom MD simulation suggests that DHP molecules prefer to locate near the BaTiO3 surface .

Slurry Preparation Optimization

The use of DHP in slurry preparation has been proposed as an approach for understanding the BaTiO3 slurry with molecular-level simulations . This would be a useful tool for efficient optimization of slurry preparation .

Microstructure Homogeneity in Multilayer Ceramic Capacitors (MLCCs)

DHP has been used in the study of microstructure homogeneity in MLCCs . The study found that microstructure heterogeneity has been reported to cause degradation of MLCCs .

Role in Electronic Equipment Production

With the development of electronic equipment, including mobile phones and electric vehicles, and the rapid increase in its production quantities, MLCCs play an increasingly important role in today’s electronics industry . DHP has been used in the study of the effects of the component and grain size of the BaTiO3-based material on the dielectric properties .

Role in the Process of Producing Thin Layers

DHP has been used in the study of the process of producing thin layers . The study found that significant effort is invested not only in investigating the effects of the component and grain size of the BaTiO3-based material on the dielectric properties, but also in improving the process of producing the thin layers .

Safety and Hazards

Didodecyl hydrogen phosphate is classified as a warning substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statement associated with it is H319, which means it can cause serious eye irritation . The precautionary statements are P305+P351+P338, which advise to rinse cautiously with water for several minutes in case of contact with eyes .

properties

IUPAC Name

didodecyl hydrogen phosphate
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InChI

InChI=1S/C24H51O4P/c1-3-5-7-9-11-13-15-17-19-21-23-27-29(25,26)28-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3,(H,25,26)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTXUVYOABGUBMX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCOP(=O)(O)OCCCCCCCCCCCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

C24H51O4P
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DSSTOX Substance ID

DTXSID60863996
Record name Didodecyl hydrogen phosphate
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Molecular Weight

434.6 g/mol
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Physical Description

Solid; mp = 59 deg C; [HSDB] Liquid; [MSDSonline]
Record name Di-n-dodecyl phosphate
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Product Name

Didodecyl hydrogen phosphate

Color/Form

Crystals (methanol)

CAS RN

7057-92-3
Record name Didodecyl phosphate
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Record name Di-n-dodecyl phosphate
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Record name Didodecyl hydrogen phosphate
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Record name Phosphoric acid, didodecyl ester
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Record name DILAURYL PHOSPHATE
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Record name DI-N-DODECYL PHOSPHATE
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Melting Point

59 °C
Record name DI-N-DODECYL PHOSPHATE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How does Didodecyl Hydrogen Phosphate interact with BaTiO3 and affect the slurry's viscosity?

A1: Didodecyl Hydrogen Phosphate (DHP) acts as a dispersant by adsorbing onto the surface of BaTiO3 particles. [] This adsorption is driven by the interaction between the phosphate group of DHP and the barium titanate surface. [] The adsorbed DHP molecules create steric hindrance between the BaTiO3 particles, preventing them from aggregating. This reduced aggregation leads to a decrease in the slurry's viscosity, making it easier to process. [] The study used coarse-grain molecular dynamics (CGMD) simulations, along with first-principle and all-atom MD simulations, to demonstrate this mechanism. []

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